Cas no 1072951-76-8 (2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid)

2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid structure
1072951-76-8 structure
Product Name:2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid
CAS No:1072951-76-8
MF:C18H23BO3
MW:298.184425592422
MDL:MFCD08276830
CID:857472
PubChem ID:24884566
Update Time:2025-04-19

2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4'-TERT-BUTYL-2'-METHYLPHENOXY)METHYL]PHENYLBORONIC ACID
    • 2-[(4-tert-Butyl-2-methylphenoxy)methyl]phenylboronic acid
    • [2-[(4-tert-butyl-2-methylphenoxy)methyl]phenyl]boronic acid
    • {2-[(4-tert-Butyl-2-methylphenoxy)methyl]phenyl}boronic acid
    • SCHEMBL2560319
    • MFCD08276830
    • BS-22831
    • AKOS015894214
    • CS-0175831
    • (2-((4-(tert-Butyl)-2-methylphenoxy)methyl)phenyl)boronicacid
    • 2-(4-TERT-BUTYL-2-METHYLPHENOXYMETHYL)PHENYLBORONIC ACID
    • XSB95176
    • 2-[(4''-tert-Butyl-2''-methylphenoxy)methyl]phenylboronic Acid
    • F76289
    • DTXSID20584771
    • 1072951-76-8
    • (2-((4-(tert-Butyl)-2-methylphenoxy)methyl)phenyl)boronic acid
    • 2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid
    • MDL： MFCD08276830
    • Inchi： 1S/C18H23BO3/c1-13-11-15(18(2,3)4)9-10-17(13)22-12-14-7-5-6-8-16(14)19(20)21/h5-11,20-21H,12H2,1-4H3
    • InChI Key： DUXBNUDEXAKRNL-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1B(O)O)C1C=CC(=CC=1C)C(C)(C)C

Computed Properties

  • Exact Mass: 298.17400
  • Monoisotopic Mass: 298.1740248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 160-164 °C
  • Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
  • PSA: 49.69000
  • LogP: 2.55130

2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid Security Information

  • Hazard Statement： H413
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-(4'-tert-Butyl-2'-methylphenoxy)methylphenylboronic Acid Pricemore >>

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